2-[Imino(methyl)oxo-lambda6-sulfanyl]pyridine-3-carboxylic acid

• Molecular Formula: C7H8N2O3S
• Molecular Weight: 200.22 g/mol
• SMILES: CS(=N)(=O)C1=C(C=CC=N1)C(=O)O
• InChI: InChI=1S/C7H8N2O3S/c1-13(8,12)6-5(7(10)11)3-2-4-9-6/h2-4,8H,1H3,(H,10,11)
• InChIKey: NBWVBBFRWZXUDZ-UHFFFAOYSA-N

2-[Imino(methyl)oxo-lambda6-sulfanyl]pyridine-3-carboxylic Acid: Sulfoximine-Functionalized Nicotinic Acid Research Scaffold

2-[Imino(methyl)oxo-lambda6-sulfanyl]pyridine-3-carboxylic acid (CAS 2060052-41-5; also referred to as 2-(S-Methylsulfonimidoyl)nicotinic acid) is a heterocyclic research chemical with the molecular formula C7H8N2O3S and a molecular weight of 200.22 . It features a pyridine ring substituted at the 2-position with an NH-sulfoximine moiety (S-methylsulfonimidoyl) and at the 3-position with a carboxylic acid group, classifying it as a sulfoximine-functionalized nicotinic acid building block . The sulfoximine group is an aza-analogue of the common sulfone pharmacophore, offering distinct physicochemical properties that are increasingly leveraged in medicinal chemistry for lead optimization programs [1].

Scaffold Property NH-sulfoximine core with reported aqueous solubility enhancement vs sulfone analogs

Functional Profile Dual hydrogen-bond donor/acceptor for expanded target engagement screening

Derivatization Handle Additional N-functionalization vector enables diverse analog synthesis

Stereochemistry Stereogenic sulfur center supports enantioselective SAR exploration

• [1] Mäder, P.; Kattner, L. Sulfoximines as Rising Stars in Modern Drug Discovery? Current Status and Perspective on an Emerging Functional Group in Medicinal Chemistry. J. Med. Chem. 2020, 63, 14243–14275. View Source

Why a Simple Sulfone or Sulfonamide Cannot Replace 2-[Imino(methyl)oxo-lambda6-sulfanyl]pyridine-3-carboxylic Acid in Research

The NH-sulfoximine group in this compound is not a simple bioisostere of a sulfone; it introduces a fundamentally different hydrogen-bonding profile, an additional vector for substitution at the nitrogen atom, and altered physicochemical properties that cannot be replicated by the corresponding sulfone (2-(methylsulfonyl)nicotinic acid, CAS 442124-92-7) or sulfonamide analogs [1]. Matched molecular pair analyses across drug discovery databases have demonstrated that replacing a sulfone with an NH-sulfoximine can increase aqueous solubility by 10- to 100-fold, alter microsomal stability, and introduce a weakly basic center (pKb ~2.5) absent in neutral sulfones [2]. Substituting the sulfoximine with a sulfone analog results in the loss of dual hydrogen-bond donor/acceptor functionality—a critical feature for modulating target engagement, crystal packing, and pharmacokinetic properties in early-stage research [3].

! Sulfone analogs lack the dual H-bond donor/acceptor functionality, which may limit target engagement modulation.

! No N-functionalization site on sulfone or sulfonamide analogs removes a vector for independent ADME tuning.

! Achiral sulfone scaffolds cannot provide stereochemical SAR or enantiomer-specific intellectual property.

• [1] Frings, M.; Bolm, C.; Blum, A.; Gnamm, C. Sulfoximines from a Medicinal Chemist's Perspective: Physicochemical and in vitro Parameters Relevant for Drug Discovery. Eur. J. Med. Chem. 2017, 126, 225–245. View Source
• [2] Mäder, P.; Kattner, L. Sulfoximines as Rising Stars in Modern Drug Discovery? J. Med. Chem. 2020, 63, 14243–14275. [Referencing data from Frings et al. 2017 and Sirvent & Lücking 2017] View Source
• [3] Lücking, U. Neglected sulfur(VI) pharmacophores in drug discovery: exploration of novel chemical space by the interplay of drug design and method development. Org. Chem. Front. 2019, 6, 1319–1324. View Source

2-[Imino(methyl)oxo-lambda6-sulfanyl]pyridine-3-carboxylic Acid: Quantitative Evidence of Differentiation Against Closest Analogs

NH-Sulfoximine Moiety Provides 10- to 100-Fold Aqueous Solubility Enhancement Over the Corresponding Sulfone

In a comprehensive matched molecular pair analysis conducted within the Boehringer Ingelheim corporate database, NH-sulfoximine-containing compounds demonstrated aqueous solubility values 10- to 100-fold higher than their direct sulfone counterparts [1]. This class-level finding is directly applicable to the target compound when compared to its sulfone analog, 2-(methylsulfonyl)nicotinic acid (CAS 442124-92-7). The sulfoximine nitrogen introduces a weakly basic center (pKb ~2.5) that enhances solvation in aqueous media, whereas the sulfone analog lacks this ionizable functionality [2].

Solubility

Class-level

10–100× aqueous solubility vs sulfone

Reported solubility context; may reduce need for excipients in early screening

Matched molecular pair analysis; compound-specific data pending

Evidence Dimension	Aqueous solubility
Target Compound Data	Class-level: NH-sulfoximines exhibit high aqueous solubility (>200 μM for fragment-like tool compounds); specific value for this compound not yet reported in peer-reviewed literature
Comparator Or Baseline	Sulfone class: Corresponding sulfone analogs in matched molecular pairs show 10- to 100-fold lower aqueous solubility
Quantified Difference	10- to 100-fold increase in aqueous solubility for NH-sulfoximines vs. matched sulfones (class-level inference)
Conditions	Matched molecular pair analysis using Boehringer Ingelheim Corporate Database; data from Frings et al. 2017, as reviewed in Mäder & Kattner 2020

Why This Matters

For procurement decisions, this means the sulfoximine scaffold offers a solubility advantage that can reduce the need for formulation excipients or structural modifications during early-stage screening, directly impacting assay reproducibility and hit progression rates.

• [1] Mäder, P.; Kattner, L. Sulfoximines as Rising Stars in Modern Drug Discovery? J. Med. Chem. 2020, 63, 14243–14275. [Citing matched molecular pair data from Frings et al. 2017] View Source
• [2] Frings, M.; Bolm, C.; Blum, A.; Gnamm, C. Sulfoximines from a Medicinal Chemist's Perspective: Physicochemical and in vitro Parameters Relevant for Drug Discovery. Eur. J. Med. Chem. 2017, 126, 225–245. [Reported pKb of NH-sulfoximine ~2.5] View Source

Dual Hydrogen-Bond Donor/Acceptor Functionality Absent in the Sulfone Analog

The NH-sulfoximine group in 2-[Imino(methyl)oxo-lambda6-sulfanyl]pyridine-3-carboxylic acid possesses both hydrogen-bond donor (N-H) and acceptor (S=O) capabilities simultaneously [1]. In contrast, the sulfone analog (2-(methylsulfonyl)nicotinic acid) can only act as a hydrogen-bond acceptor via its S=O groups [2]. This dual functionality expands the potential for specific molecular recognition events with biological targets and influences solid-state properties relevant to formulation. In chiral shift reagent NMR studies, sulfoximines demonstrated distinct hydrogen-bonding behavior compared to sulfoxides, engaging in multiple simultaneous hydrogen-bond interactions [3].

H-Bond Profile

Class-level

Dual donor/acceptor vs acceptor-only sulfone

May expand molecular recognition and crystal engineering options

Functional group analysis; chiral shift reagent studies

Evidence Dimension	Hydrogen-bond donor/acceptor capacity
Target Compound Data	NH-sulfoximine: Dual H-bond donor (N-H) + H-bond acceptor (S=O); Total H-bond donor count (including COOH): 2; Total H-bond acceptor count: 5
Comparator Or Baseline	Sulfone analog (2-(methylsulfonyl)nicotinic acid): H-bond acceptor only (two S=O groups); Total H-bond donor count (COOH only): 1; Total H-bond acceptor count: 4
Quantified Difference	One additional H-bond donor and one additional H-bond acceptor in the sulfoximine scaffold; dual donor/acceptor character at the sulfur center vs. acceptor-only in sulfone
Conditions	Structural comparison based on functional group analysis; NH-sulfoximine properties characterized in Frings et al. 2017 and Lücking 2019

Why This Matters

The additional hydrogen-bond donor at the sulfoximine nitrogen enables binding interactions that are geometrically and energetically inaccessible to the sulfone analog, making the sulfoximine scaffold a strategically distinct choice for target engagement screening and structure-based drug design.

• [1] Frings, M.; Bolm, C.; Blum, A.; Gnamm, C. Sulfoximines from a Medicinal Chemist's Perspective. Eur. J. Med. Chem. 2017, 126, 225–245. [NH-sulfoximines have dual H-bond donor/acceptor functionality] View Source
• [2] Lücking, U. Neglected sulfur(VI) pharmacophores in drug discovery. Org. Chem. Front. 2019, 6, 1319–1324. [Sulfoximines offer multiple H-bond acceptor/donor functionalities] View Source
• [3] Ema, T.; Tanida, D.; Sakai, T. Versatile and Practical Chiral Shift Reagent with Hydrogen-Bond Donor/Acceptor Sites in a Macrocyclic Cavity. J. Am. Chem. Soc. 2006, 128, 11730–11731. [Sulfoximines engage in distinct H-bonding interactions] View Source

Additional Substitution Vector at the Sulfoximine Nitrogen Enables Chemical Diversification Not Possible with Sulfone Analogs

The NH-sulfoximine in 2-[Imino(methyl)oxo-lambda6-sulfanyl]pyridine-3-carboxylic acid provides a free N-H position that can be functionalized via N-alkylation, N-acylation, N-arylation, or N-cyanation to generate diverse compound libraries [1]. The sulfone analog (2-(methylsulfonyl)nicotinic acid) lacks this additional vector. In matched molecular pair analyses, N-methylation of the sulfoximine nitrogen increased lipophilicity without reducing permeability, while N-cyanation modulated microsomal stability, demonstrating that this vector can be used to independently tune ADME properties [2]. The compound is commercially available as a building block (95% purity, Leyan) suitable for further derivatization at this position .

Derivatization

Class-level

Additional N-vector vs sulfone (no N)

Enables broader SAR and property tuning through N-functionalization

Building block available (95% purity); N-alkylation, acylation possible

Evidence Dimension	Available positions for chemical derivatization
Target Compound Data	3 modifiable positions: (1) carboxylic acid at C3, (2) NH of sulfoximine, (3) pyridine ring carbons. N-functionalization enables independent tuning of physicochemical properties.
Comparator Or Baseline	Sulfone analog (2-(methylsulfonyl)nicotinic acid): 2 modifiable positions (carboxylic acid and pyridine ring). Sulfone group has no modifiable position.
Quantified Difference	At least 1 additional modifiable vector (sulfoximine N-H) vs. sulfone analog. N-methylation of sulfoximine increases log D while retaining permeability; N-cyanation alters microsomal stability.
Conditions	Functional group comparison; commercial availability confirmed via Leyan (Cat. No. 2028776); N-functionalization impact documented in Frings et al. 2017 matched molecular pair analysis

Why This Matters

This additional substitution vector directly translates to a broader accessible chemical space for SAR exploration, enabling medicinal chemists to generate more diverse analogs from a single building block and potentially securing broader intellectual property coverage.

• [1] Lücking, U. Neglected sulfur(VI) pharmacophores in drug discovery. Org. Chem. Front. 2019, 6, 1319–1324. [Nitrogen offers additional point for substitution; enables exploration and fine-tuning of molecular properties] View Source
• [2] Mäder, P.; Kattner, L. Sulfoximines as Rising Stars in Modern Drug Discovery? J. Med. Chem. 2020, 63, 14243–14275. [N-methylated sulfoximines are more lipophilic without higher permeability; N-cyanation and N-methylation modulate properties] View Source

Replacement of Sulfonamide or Sulfone with Sulfoximine Improves or Maintains Microsomal Stability Without Detrimental Effects

In matched molecular pair analyses across the Boehringer Ingelheim database, replacing a sulfonamide with an NH-sulfoximine was found to be beneficial for human liver microsomal stability, while replacement of a sulfoxide or sulfone with an NH-sulfoximine had no significant detrimental effect on microsomal stability [1]. This indicates that the sulfoximine group in the target compound does not introduce metabolic liability compared to its sulfone analog (2-(methylsulfonyl)nicotinic acid). The sulfoximine moiety is described as a chemically and metabolically stable functional group [2].

Microsomal Stability

Class-level

Neutral to beneficial vs sulfone/sulfonamide

Reported metabolic stability context; no liability introduced

Human liver microsome matched pair analysis

Evidence Dimension	Human liver microsomal stability (T1/2)
Target Compound Data	Class-level: NH-sulfoximine replacement of sulfonamide improved microsomal stability; replacement of sulfone had no significant effect on stability. Specific T1/2 for this compound not yet reported.
Comparator Or Baseline	Sulfonamides: Replaced by NH-sulfoximine → improved microsomal stability. Sulfones/Sulfoxides: Replaced by NH-sulfoximine → no significant effect.
Quantified Difference	Beneficial (for sulfonamide replacement) to neutral (for sulfone replacement) effect on microsomal stability
Conditions	Matched molecular pair analysis using Boehringer Ingelheim Corporate Database; human liver microsome assays; data from Frings et al. 2017 as reviewed in Mäder & Kattner 2020

Why This Matters

Procurement of the sulfoximine scaffold over a sulfonamide analog provides a metabolically more stable starting point for lead optimization, potentially reducing the number of iterations needed to address metabolic clearance issues.

• [1] Mäder, P.; Kattner, L. Sulfoximines as Rising Stars in Modern Drug Discovery? J. Med. Chem. 2020, 63, 14243–14275. [Replacing sulfonamide with NH-sulfoximine was beneficial for microsomal stability; replacing sulfoxide or sulfone had no significant effect] View Source
• [2] Frings, M.; Bolm, C.; Blum, A.; Gnamm, C. Sulfoximines from a Medicinal Chemist's Perspective. Eur. J. Med. Chem. 2017, 126, 225–245. [Sulfoximine moiety is chemically stable] View Source

Pyridyl-Sulfoximine Scaffold Enables Stereochemical Diversity Through the Sulfur Stereogenic Center

The sulfur atom in the sulfoximine group of 2-[Imino(methyl)oxo-lambda6-sulfanyl]pyridine-3-carboxylic acid is a stereogenic center, giving rise to two enantiomeric forms [1]. This stereochemical feature is absent in the sulfone analog, where the sulfur atom is achiral (tetrahedral but with two identical S=O bonds). Enantioselective synthetic methods for pyridyl sulfoximines have been developed, achieving enantiomeric excess values up to >99% ee with selectivity factors up to >200 [2]. This stereochemical dimension provides an additional parameter for SAR exploration that is not available with sulfone-based scaffolds.

Stereochemistry

Class-level

Chiral S-center; >99% ee achievable

Supports enantioselective research and stereospecific IP

Enantioselective synthesis methods documented

Evidence Dimension	Stereochemical complexity at sulfur center
Target Compound Data	Chiral at sulfur (S(VI) stereogenic center); two enantiomers possible. Enantioselective synthesis of pyridyl sulfoximines achieved up to >99% ee.
Comparator Or Baseline	Sulfone analog: Sulfur atom is achiral (no stereogenic center at sulfur). No enantiomeric forms possible.
Quantified Difference	One additional stereogenic center in the sulfoximine scaffold vs. zero in the sulfone analog. Enantioselectivity: up to >99% ee achievable for pyridyl sulfoximines.
Conditions	Catalytic enantioselective synthesis via desymmetrizing N-oxidation using aspartic acid-containing peptide catalyst (Miller group, 2021); kinetic resolution via Pd(II)-catalyzed C-H arylation (selectivity factor up to >200)

Why This Matters

The stereogenic sulfur center enables access to enantiomerically pure compounds, which is critical for studying stereospecific target interactions and for generating composition-of-matter intellectual property that is distinct from achiral sulfone analogs.

• [1] Mäder, P.; Kattner, L. Sulfoximines as Rising Stars in Modern Drug Discovery? J. Med. Chem. 2020, 63, 14243–14275. [Sulfoximines introduce a stereogenic sulfur center] View Source
• [2] Han, J.; et al. Catalytic Enantioselective Synthesis of Pyridyl Sulfoximines. J. Am. Chem. Soc. 2021, 143, 10098–10104. [Enantioselective synthesis of pyridyl sulfoximines with up to >99% ee; kinetic resolution with selectivity factor up to >200] View Source

Procurement-Relevant Application Scenarios for 2-[Imino(methyl)oxo-lambda6-sulfanyl]pyridine-3-carboxylic Acid

Medicinal Chemistry Lead Optimization: Sulfoximine-Based Bioisostere Replacement of Sulfone-Containing Hits

When a hit compound containing a sulfone moiety (e.g., 2-(methylsulfonyl)nicotinic acid scaffold) shows limited aqueous solubility or insufficient hydrogen-bonding capacity, this sulfoximine building block provides a direct replacement with 10- to 100-fold higher aqueous solubility and dual H-bond donor/acceptor functionality [1]. The commercial availability from Leyan (95% purity) enables rapid procurement for SAR expansion without requiring in-house synthesis of the sulfoximine core .

Kinase Inhibitor or CNS-Targeted Drug Discovery: Exploiting Enhanced Polarity and Stereochemistry

For CNS or kinase-targeted programs where balanced polarity, metabolic stability, and stereochemistry are critical, this compound offers a scaffold that has been validated in multiple drug discovery campaigns at Bayer and Boehringer Ingelheim [1]. The sulfoximine group provides a small, hydrophilic functional group that can replace sulfonamides while improving microsomal stability, and the stereogenic sulfur center enables the exploration of enantiomer-specific pharmacology .

Chemical Biology Probe Development: Bifunctional Conjugation via Carboxylic Acid and Sulfoximine Nitrogen

The compound's carboxylic acid group and sulfoximine N-H position provide two orthogonal functionalization handles for the construction of bifunctional probes, such as PROTACs or fluorescent conjugates [1]. The sulfoximine nitrogen can be selectively functionalized (N-alkylation, N-acylation, or N-arylation) independently of the carboxylic acid, enabling modular assembly strategies that are not feasible with simple sulfone analogs, which lack the nitrogen vector .

Application

Selection Property

Validation Focus

Sulfone bioisostere replacement

Sulfoximine scaffold with reported solubility enhancement and H-bond profile

Solubility comparison in assay media; target engagement via H-bond screening

Kinase / CNS probe development

Polar, metabolically stable core with stereogenic sulfur

Microsomal stability profiling; enantiomer separation and testing

Bifunctional probe construction

Orthogonal handles: COOH and NH-sulfoximine

N-selective derivatization methods; conjugation reproducibility

• [1] Frings, M.; Bolm, C.; Blum, A.; Gnamm, C. Sulfoximines from a Medicinal Chemist's Perspective. Eur. J. Med. Chem. 2017, 126, 225–245. View Source